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Compound of Interest

Compound Name: tert-Butyl 4-hydroxybenzoate

Cat. No.: B153417 Get Quote

An In-depth Technical Guide to the Safety and Handling of tert-butyl 4-hydroxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tert-butyl 4-
hydroxybenzoate (CAS No. 25804-49-3), a compound utilized in organic synthesis and

biochemical research.[1] Adherence to these guidelines is crucial for ensuring personal safety

and maintaining the integrity of experimental work.

Chemical and Physical Properties
A summary of the key physical and chemical properties of tert-butyl 4-hydroxybenzoate is

presented in Table 1. This data is essential for the safe handling and storage of the compound.

Table 1: Physical and Chemical Properties of tert-butyl 4-hydroxybenzoate
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Property Value Source

Molecular Formula C₁₁H₁₄O₃ [2][3][4]

Molecular Weight 194.23 g/mol [2][3][4]

Appearance White crystalline solid [1]

Melting Point 122-125 °C

Boiling Point 295.6 ± 13.0 °C at 760 mmHg [2]

Density 1.1 ± 0.1 g/cm³ [2]

Flash Point 121.5 ± 12.6 °C [2]

Solubility Slightly soluble in water.

Hazard Identification and Classification
tert-Butyl 4-hydroxybenzoate is classified as a hazardous substance. The GHS hazard

classifications are summarized in Table 2.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed[3]

Skin corrosion/irritation 2 H315: Causes skin irritation[3]

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation[3]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation[3]

GHS Pictograms:

Exclamation mark

Signal Word: Warning
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Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

paramount to minimizing exposure risks.

Engineering Controls
Use only in a well-ventilated area, preferably in a chemical fume hood.[5][6]

Ensure that eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment
The following PPE should be worn when handling tert-butyl 4-hydroxybenzoate:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][8]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[5][8] Avoid

prolonged or repeated skin contact.

Respiratory Protection: If dusts are generated or ventilation is inadequate, use a NIOSH-

approved respirator.[9]

The logical workflow for handling tert-butyl 4-hydroxybenzoate is illustrated in the diagram

below.
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Preparation

Handling

Post-Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Carefully Weigh Solid

Proceed with caution

Transfer to Reaction Vessel

Decontaminate Work Surfaces

After use

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling
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First Aid Measures
In the event of exposure, follow these first aid procedures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.[5][8]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.[8]

Remove contaminated clothing. If skin irritation persists, seek medical attention.[8]

After Eye Contact: Rinse cautiously with water for several minutes.[8] Remove contact

lenses, if present and easy to do. Continue rinsing.[8] Immediately call a poison center or

doctor.[8]

After Ingestion: Rinse mouth with water. Do NOT induce vomiting.[6] Seek immediate

medical attention.[5]

The decision-making process for responding to an exposure incident is outlined below.

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap and Water Rinse Eyes with Water Rinse Mouth

Seek Medical Attention

if irritation persists immediately immediately

Click to download full resolution via product page
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Caption: First Aid Response Flowchart

Storage and Stability
Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place.[8]

[10] Recommended storage temperature is 4°C.

Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).[8]

Incompatible Materials: Avoid contact with strong oxidizing agents.[10]

Experimental Protocol: Synthesis of tert-butyl 4-
hydroxybenzoate
The following is a representative experimental protocol for the synthesis of tert-butyl 4-
hydroxybenzoate, with an emphasis on safety and handling.

Materials and Equipment
p-Hydroxybenzoic acid

tert-Butanol

DCC (N,N'-Dicyclohexylcarbodiimide)

DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Potassium carbonate solution

Saturated sodium chloride solution

Magnesium sulfate

Reaction flask, magnetic stirrer, and other standard laboratory glassware
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Column chromatography setup

Procedure
Preparation: Don all required PPE (lab coat, safety goggles, and nitrile gloves) and set up

the reaction in a chemical fume hood.

Reaction Setup: In a reaction flask, dissolve p-hydroxybenzoic acid and tert-butanol in

dichloromethane.

Reagent Addition: While stirring vigorously, add DCC and a catalytic amount of DBU to the

reaction mixture.

Reaction Monitoring: Allow the reaction to stir at room temperature for 18 hours. Monitor the

reaction progress using an appropriate technique (e.g., TLC).

Workup:

Once the reaction is complete, remove the solvent by rotary evaporation.

Dissolve the residue in dichloromethane and filter to remove insoluble byproducts.

Wash the filtrate sequentially with saturated sodium bicarbonate solution, potassium

carbonate solution, and saturated sodium chloride solution.

Dry the organic phase with magnesium sulfate, filter, and evaporate the solvent.

Purification: Purify the crude product by column chromatography to obtain pure tert-butyl 4-
hydroxybenzoate.

This protocol is adapted from a known synthesis method.[1]

Disposal Considerations
Dispose of tert-butyl 4-hydroxybenzoate and any contaminated materials in accordance with

local, state, and federal regulations.[8] Do not allow the chemical to enter drains or waterways.

[8]
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Toxicological Information
The toxicological properties of tert-butyl 4-hydroxybenzoate have not been thoroughly

investigated.[8] It is classified as harmful if swallowed.[3] For the related compound,

butylparaben, the oral LD50 in rats is > 2000 mg/kg.[7] It is important to handle this chemical

with care to minimize any potential health risks.

This guide is intended to provide comprehensive safety and handling information for tert-butyl
4-hydroxybenzoate. It is not a substitute for a thorough understanding of the chemical's

properties and the implementation of sound laboratory practices. Always consult the most up-

to-date Safety Data Sheet (SDS) before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b153417#safety-and-handling-precautions-for-tert-
butyl-4-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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